Cas no 228267-64-9 (2-Oxazolidinone,3-[(3S)-3-methyl-1-oxopentyl]-4-(phenylmethyl)-, (4R)-)

2-Oxazolidinone,3-[(3S)-3-methyl-1-oxopentyl]-4-(phenylmethyl)-, (4R)- structure
228267-64-9 structure
Product Name:2-Oxazolidinone,3-[(3S)-3-methyl-1-oxopentyl]-4-(phenylmethyl)-, (4R)-
CAS No:228267-64-9
MF:C16H21NO3
MW:275.342844724655
MDL:MFCD09991590
CID:245098
PubChem ID:11254369
Update Time:2025-04-19

2-Oxazolidinone,3-[(3S)-3-methyl-1-oxopentyl]-4-(phenylmethyl)-, (4R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxazolidinone,3-[(3S)-3-methyl-1-oxopentyl]-4-(phenylmethyl)-, (4R)-
    • (4R)-4-benzyl-3-[(3S)-3-methylpentanoyl]-1,3-oxazolidin-2-one
    • 4R-BENZYL-3-(3S-METHYL-PENTANOYL)-OXAZOLIDIN-2-ONE
    • (3S,4R)-4-BENZYL-3-(3-METHYLPENTANOYL)-OXAZOLIDIN-2-ONE
    • (4R,3'S)-3-(3'-methyl-1'-oxopentyl)-4-benzyl-2-oxazolidinone
    • 2-Oxazolidinone,3-[(3S)-3-methyl-1-oxopentyl]-4-(phenylmethyl)-,(4R)
    • 4-Benzyl-3-(3-methyl-pentanoyl)-oxazolidin-2-one
    • AKOS017343749
    • (4R)-4-Benzyl-3-[(3S)-3-methylpentanoyl]oxazolidin-2-one
    • (4R)-4-benzyl-3-[(3S)-3-methylpentanoyl]-1, 3-oxazolidin-2-one
    • DTXSID40460280
    • (R)-4-Benzyl-3-((S)-3-methylpentanoyl)oxazolidin-2-one
    • 228267-64-9
    • MFCD09991590
    • MDL: MFCD09991590
    • Inchi: 1S/C16H21NO3/c1-3-12(2)9-15(18)17-14(11-20-16(17)19)10-13-7-5-4-6-8-13/h4-8,12,14H,3,9-11H2,1-2H3/t12-,14+/m0/s1
    • InChI Key: KRDPQMGISZMVOQ-GXTWGEPZSA-N
    • SMILES: O1C(N(C(C[C@@H](C)CC)=O)[C@@H](C1)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 275.15200
  • Monoisotopic Mass: 275.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Density: 1.131
  • Boiling Point: 424.9°C at 760 mmHg
  • Flash Point: 210.7°C
  • Refractive Index: 1.537
  • PSA: 46.61000
  • LogP: 2.95060

2-Oxazolidinone,3-[(3S)-3-methyl-1-oxopentyl]-4-(phenylmethyl)-, (4R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB465255-100 mg
4R-Benzyl-3-(3S-methyl-pentanoyl)-oxazolidin-2-one; .
228267-64-9
100MG
€129.00 2023-07-18
abcr
AB465255-250 mg
4R-Benzyl-3-(3S-methyl-pentanoyl)-oxazolidin-2-one; .
228267-64-9
250MG
€255.00 2023-07-18
abcr
AB465255-1 g
4R-Benzyl-3-(3S-methyl-pentanoyl)-oxazolidin-2-one; .
228267-64-9
1g
€499.00 2023-07-18
abcr
AB465255-100mg
4R-Benzyl-3-(3S-methyl-pentanoyl)-oxazolidin-2-one; .
228267-64-9
100mg
€129.00 2025-02-19
abcr
AB465255-250mg
4R-Benzyl-3-(3S-methyl-pentanoyl)-oxazolidin-2-one; .
228267-64-9
250mg
€255.00 2025-02-19
abcr
AB465255-1g
4R-Benzyl-3-(3S-methyl-pentanoyl)-oxazolidin-2-one; .
228267-64-9
1g
€499.00 2025-02-19
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
A01_804069-100mg
4R-Benzyl-3-(3S-methyl-pentanoyl)-oxazolidin-2-one
228267-64-9 nan
100mg
¥2229.00 2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
A01_804069-250mg
4R-Benzyl-3-(3S-methyl-pentanoyl)-oxazolidin-2-one
228267-64-9 nan
250mg
¥4126.00 2025-04-16
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.